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Compound of Interest

Compound Name: 5-Oxopentanoic acid

Cat. No.: B1212613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the chemical reactivity of 5-
Oxopentanoic acid and glutaric acid. While both are five-carbon aliphatic chains, the presence

of a terminal aldehyde group in 5-oxopentanoic acid, in contrast to the second carboxylic acid

group in glutaric acid, imparts distinct chemical properties and reactivity. This comparison is

supported by available experimental data and established chemical principles.

Structural and Physicochemical Properties
A fundamental understanding of the structural differences is key to comprehending the

divergent reactivity of these two molecules. 5-Oxopentanoic acid, also known as

glutaraldehydic acid, possesses both a carboxylic acid and an aldehyde functional group.[1][2]

[3] Glutaric acid, a dicarboxylic acid, features two carboxylic acid groups.[4] This structural

variance influences their physical and chemical properties, as summarized in the table below.
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Property 5-Oxopentanoic Acid Glutaric Acid

Synonyms
Glutaraldehydic acid, 4-

Formylbutyric acid[1][2]

Pentanedioic acid, 1,3-

Propanedicarboxylic acid

Molecular Formula C₅H₈O₃[1][2] C₅H₈O₄

Molecular Weight 116.11 g/mol [1] 132.12 g/mol

Functional Groups Carboxylic Acid, Aldehyde Two Carboxylic Acids

pKa₁
Not experimentally determined,

estimated to be ~4.5
4.34

pKa₂ - 5.22 - 5.41

Physical State Solid[2]
Colorless crystals or white

solid

Note: An experimental pKa value for 5-oxopentanoic acid is not readily available in the

literature. The estimated value is based on the pKa of similar short-chain carboxylic acids. The

electron-withdrawing effect of the aldehyde group is expected to slightly increase the acidity

compared to pentanoic acid (pKa ~4.8), but this effect is attenuated by the intervening alkyl

chain.

Comparative Reactivity
The differing functional groups dictate the distinct reactive profiles of these two acids.

Acidity
Glutaric acid is a diprotic acid, exhibiting two distinct pKa values for the sequential

deprotonation of its two carboxylic acid groups. The first dissociation is more favorable due to

the electron-withdrawing inductive effect of the second carboxyl group.

5-Oxopentanoic acid, being a monoprotic carboxylic acid, has only one pKa value. The

aldehyde group, being electron-withdrawing, is expected to slightly increase the acidity of the

carboxylic acid compared to a simple alkanoic acid of similar chain length.

Reactivity of the Carbonyl Groups
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A significant point of divergence in their reactivity lies in the nature of their carbonyl groups. 5-
Oxopentanoic acid possesses both a relatively unreactive carboxylic acid carbonyl and a

highly reactive aldehyde carbonyl. Aldehydes are generally more susceptible to nucleophilic

attack than carboxylic acids.[5][6][7] Glutaric acid, on the other hand, has two carboxylic acid

carbonyls.

This difference is illustrated in the following diagram:
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5-Oxopentanoic Acid

Sodium Borohydride (NaBH4)
in a suitable solvent (e.g., Methanol)

Nucleophilic attack of hydride
on the aldehyde carbonyl

Alkoxide intermediate

Protonation of the alkoxide

5-Hydroxypentanoic Acid

Glutaric Acid Heat (Δ) Glutaric Anhydride

H₂O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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